Cas no 1351580-15-8 ((R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride)

• Product Name: (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride
• CAS No: 1351580-15-8
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD12757704
• CID: 1082724
• PubChem ID: 53484731
• Update Time: 2025-11-06

(R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,3-Difluorophenyl)ethanamine hydrochloride
• (1R)-1-(2,3-difluorophenyl)ethanamine,hydrochloride
• (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE-HCl
• PC48543
• ST2401565
• (1S)-1-(2,3-Difluorophenyl)ethylamine hydrochloride
• (S)-2,3-Difluoro-alpha-methylbenzylamine hydrochloride
• BEC58015
• (1R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINEhydrochloride
• AKOS015969086
• MFCD12757703
• AKOS015923177
• DS-14073
• CS-0158214
• (1R)-1-(2,3-difluorophenyl)ethanamine;hydrochloride
• SCHEMBL7785569
• DS-018820
• 1351580-15-8
• (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride

• MDL： MFCD12757704
• Inchi： 1S/C8H9F2N.ClH/c1-5(11)6-3-2-4-7(9)8(6)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： BDCJXEVNICFRSL-NUBCRITNSA-N
• SMILES： Cl.FC1C(=CC=CC=1[C@@H](C)N)F

Computed Properties

• Exact Mass: 193.0469833g/mol
• Monoisotopic Mass: 193.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26